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Compound of Interest

Compound Name: 3-Methylanisole

Cat. No.: B1663972

Essential Safety and Handling Guide for 3-
Methylanisole

This guide provides crucial safety protocols and logistical information for the handling and
disposal of 3-Methylanisole, tailored for researchers, scientists, and professionals in drug
development. Following these procedural steps is essential for ensuring laboratory safety.

Physicochemical and Hazard Data

A summary of key quantitative data for 3-Methylanisole is presented below. Understanding
these properties is the first step in a thorough risk assessment.
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Property Value Citations
CAS Number 100-84-5 [1112]
Molecular Formula CsH100 [3114]
Molecular Weight 122.16 g/mol [31[4]
Appearance Clear to light yellow liquid [1112]
Boiling Point 175-176 °C (347-348.8 °F) [21[41[5]
Flash Point 52-54 °C (125.6-129.2 °F) [1][2][4]
Density 0.960 - 0.969 g/mL at 25 °C [21[41[5]

Vapor Density

4.21

[2]

Hazards

Flammable liquid and vapor,

Harmful if swallowed

[2](3][6]

Occupational Exposure Limits

No limits listed by ACGIH,
NIOSH, or OSHA

[1]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to minimize exposure. The following equipment

must be worn when handling 3-Methylanisole.

Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety

goggles that conform to OSHA's eye and face protection regulations in 29 CFR 1910.133 or

European Standard EN166.[1][2][7] A face shield may also be necessary for splash

protection.[3]

¢ Skin Protection:

o Gloves: Wear appropriate protective gloves to prevent skin exposure.[1][6] Gloves must be

inspected for integrity before use.[3] Use proper glove removal technique to avoid skin

contact with the chemical.[3]
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o Clothing: Wear appropriate protective clothing to prevent skin exposure.[1][7] For
significant exposure risk, a complete suit protecting against chemicals and flame-retardant
antistatic clothing is recommended.[3]

» Respiratory Protection: If workplace conditions warrant respirator use, a respiratory
protection program that meets OSHA's 29 CFR 1910.134 and ANSI Z88.2 requirements or
European Standard EN 149 must be followed.[1][7] Use a NIOSH/MSHA-approved respirator
if exposure limits are exceeded or if irritation occurs.[7]

Operational and Disposal Plans

A systematic approach to handling, storage, and disposal is essential for safety.

Handling Protocol

e Ventilation: Always use 3-Methylanisole in a well-ventilated area.[1][6] Use adequate
general or local explosion-proof ventilation to maintain airborne levels as low as possible.[1]

e Ignition Sources: Keep the chemical away from heat, sparks, open flames, and other ignition
sources.[3][6][8] Do not smoke in the handling area.[6]

e Equipment: Use non-sparking tools and explosion-proof equipment.[1][6] Ground and bond
containers when transferring material to prevent static discharge.[1][6]

e Personal Hygiene: Wash hands and any exposed skin thoroughly after handling.[1][3] Do not
eat, drink, or smoke when using this product.[6]

¢ Avoid Contact: Take measures to avoid contact with eyes, skin, and clothing, and prevent
inhalation of vapor or mist.[1][3][8]

Storage Protocol

o Container: Store in a tightly closed container.[1][2] Containers that have been opened must
be carefully resealed and kept upright to prevent leakage.[3][8]

» Location: Store in a cool, dry, well-ventilated area designated as a flammables area.[1][2]
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» Compatibility: Keep away from incompatible substances such as strong oxidizing agents.[1]

[2]

» Safety Provisions: Facilities storing this material should be equipped with an eyewash station
and a safety shower.[1]

Disposal Plan

o Waste Chemical: Dispose of 3-Methylanisole by offering surplus and non-recyclable
solutions to a licensed disposal company.[3][8] It can be burned in a chemical incinerator
equipped with an afterburner and scrubber.[8]

o Contaminated Packaging: Empty containers retain product residue (liquid and/or vapor) and
can be dangerous.[1][2] Dispose of them as unused product in accordance with regulations.

[3]L8]

e Environmental Precautions: Do not let the product enter drains.[3] Discharge into the
environment must be avoided.[6]

Emergency Procedures

Immediate and correct response to an emergency can significantly mitigate harm.

Spill Cleanup

o Evacuate and Ventilate: Clear the area of all personnel, move upwind, and ensure adequate
ventilation.[6][9]

e Remove Ignition Sources: Immediately remove all sources of ignition from the spill area.[1][6]

» Containment: Prevent further leakage or spillage if it is safe to do so.[3] Contain the spill with
inert material such as sand, earth, dry lime, or soda ash.[1][7][9] A vapor-suppressing foam
may be used to reduce vapors.[1][7]

o Collection: Use spark-proof tools and explosion-proof equipment for collection.[6][9] Collect
the absorbed material and place it in a suitable, closed container for disposal.[1][6]

First-Aid Measures
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o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention.[1]

» Skin Contact: If the chemical gets on skin or hair, take off all contaminated clothing
immediately and rinse the skin with water or shower.[6] Wash the affected area with soap
and plenty of water.[3]

 Inhalation: Move the person into fresh air. If breathing is difficult, give oxygen. If not
breathing, give artificial respiration. Seek immediate medical attention.[1][3]

 Ingestion: Do NOT induce vomiting.[3] Rinse mouth with water.[3][6] Never give anything by
mouth to an unconscious person.[3] Call a physician or Poison Control Center immediately.

[3]

Workflow for Handling 3-Methylanisole

The following diagram outlines the logical workflow for the safe handling of 3-Methylanisole,
from initial planning to final disposal.
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Caption: Safe handling workflow for 3-Methylanisole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 3-
Methylanisole]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1663972#personal-protective-equipment-for-
handling-3-methylanisole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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